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Compound of Interest

Compound Name: (Bromomethyl)cyclopentane

Cat. No.: B151954

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety information for
(Bromomethyl)cyclopentane (CAS No. 3814-30-0), a key intermediate in organic synthesis.
The following sections detail its chemical identifiers, hazard classifications, protective
measures, and the experimental basis for these recommendations.

Chemical Identification and Properties

(Bromomethyl)cyclopentane, also known as cyclopentylmethyl bromide, is a colorless to light
yellow liquid.[1][2] It is a valuable building block in the synthesis of bioactive molecules and

specialty chemicals.[3]
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Identifier Value

CAS Number 3814-30-0[1][3][4][5][6][7]
Molecular Formula CeH11Br[4]

Molecular Weight 163.06 g/mol [4][8]

Synonyms Cyclopentylmethyl bromide[1][4]
Appearance Colorless to light yellow liquid[1][2]
Boiling Point 154.0 + 8.0 °C at 760 mmHg[6]
Flash Point 58.8 + 13.6 °C[6]

Density 1.3+ 0.1 g/lcm3[6]

GHS Hazard Classification and Safety Data

(Bromomethyl)cyclopentane is classified as a hazardous substance under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS). The primary hazards
are flammability, acute toxicity, skin irritation, and eye irritation.

GHS Pictograms and Signal Word

Pictogram Signal Word Hazard Class
& Warning Flammable liquids

Acute toxicity, oral (in some
Danger o

classifications)[8]

Acute toxicity (oral, dermal,

] inhalation), Skin irritation, Eye

! Warning

irritation, Specific target organ

toxicity

Hazard Statements
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Code Statement

H226 Flammable liquid and vapor[1][2][8]
H301 Toxic if swallowed[8]

H302 Harmful if swallowed|[8]

H312 Harmful in contact with skin[8]
H315 Causes skin irritation[2][8]

H319 Causes serious eye irritation[2][8]
H332 Harmful if inhaled[8]

H335 May cause respiratory irritation[2][8]

Precautionary Statements

A comprehensive list of precautionary statements is provided in the table below, categorized by
prevention, response, storage, and disposal.
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Category Code Statement
Keep away from heat, hot
] surfaces, sparks, open flames
Prevention P210 o
and other ignition sources. No
smoking.[1][9]
Keep container tightly closed.
P233 P S
[1]
Ground and bond container
P240 o )
and receiving equipment.[1]
Use explosion-proof
P241 electrical/ventilating/lighting
equipment.[1]
p242 Use only non-sparking tools.[1]
Take precautionary measures
pP243 _ o
against static discharge.[1]
Avoid breathing
P261 dust/fume/gas/mist/vapors/spr
ay.
Wash skin thoroughly after
P264 )
handling.
Do not eat, drink or smoke
P270 , ,
when using this product.
Use only outdoors or in a well-
pP271 ]
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF SWALLOWED: Get
Response P301+P316 emergency medical help

immediately.[8]
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IF SWALLOWED: Get medical

P301+P317

help.[8]

IF ON SKIN: Wash with plenty
P302+P352

of water.

IF ON SKIN (or hair): Take off

immediately all contaminated
P303+P361+P353

clothing. Rinse skin with

water/shower.[1]

IF INHALED: Remove person
P304+P340 to fresh air and keep

comfortable for breathing.[8]

IF IN EYES: Rinse cautiously

with water for several minutes.
P305+P351+P338 Remove contact lenses, if

present and easy to do.

Continue rinsing.[8]

P317 Get medical help.[8]

Get medical help if you feel
P319

unwell.[8]

Specific treatment (see
P321 supplemental first aid

instruction on this label).[8]
P330 Rinse mouth.[8]

If skin irritation occurs: Get
P332+P317 )

medical help.[8]

If eye irritation persists: Get
P337+P317 )

medical help.[8]

Take off contaminated clothing
P362+P364 _

and wash it before reuse.[8]

In case of fire: Use appropriate
P370+P378

media to extinguish.[8]
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Store in a well-ventilated

Storage P403+P233 place. Keep container tightly
closed.[8]
Store in a well-ventilated
P403+P235
place. Keep cool.[1]
P405 Store locked up.[8]
Dispose of contents/container
Disposal P501 to an approved waste disposal

plant.[1][9]

Experimental Protocols for Hazard Determination

The hazard classifications for (Bromomethyl)cyclopentane are based on standardized
experimental protocols, such as those developed by the Organisation for Economic Co-
operation and Development (OECD) and ASTM International. While specific experimental
reports for this compound are not publicly available, the following sections describe the general
methodologies used to determine its key hazards.

Flammability (Flash Point Determination)

The flammability of a liquid is determined by its flash point, the lowest temperature at which its
vapors will ignite in the presence of an ignition source. A common method for this is the
Cleveland Open Cup Method (ASTM D92).[10]

Methodology:

o A sample of the substance is placed in the cup of the testing apparatus.

e The sample is heated at a slow, constant rate.

o Asmall test flame is passed across the top of the cup at specified intervals.

e The flash point is the lowest temperature at which the application of the test flame causes
the vapors of the sample to ignite.
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Acute Toxicity

Acute toxicity studies are conducted to determine the adverse effects of a substance after a
single exposure. This is typically assessed via oral, dermal, and inhalation routes.

Methodology (Oral Toxicity - OECD Test Guideline 423):

» Agroup of laboratory animals (e.g., rats) is administered a single dose of the substance by
gavage.

e The animals are observed for a period of up to 14 days for signs of toxicity and mortality.

e The dose at which 50% of the test animals are expected to die (LD50) is estimated.

Skin Irritation

Skin irritation tests assess the potential of a substance to cause reversible inflammatory
changes to the skin. In vitro methods are now widely used to reduce animal testing.

Methodology (In Vitro Skin Irritation: Reconstructed Human Epidermis Test Method - OECD
Test Guideline 439):[11][12]

¢ Areconstructed human epidermis model, which mimics the properties of human skin, is
used.[12]

e The test substance is applied topically to the surface of the skin model.
o After a defined exposure period, the substance is removed, and the tissue is incubated.

o Cell viability is measured using a colorimetric assay (e.g., MTT assay). A significant reduction
in cell viability compared to a negative control indicates that the substance is an irritant.

Eye Irritation

Eye irritation tests determine the potential of a substance to cause reversible changes in the
eye.

Methodology (Bovine Corneal Opacity and Permeability Test Method - OECD Test Guideline
437):
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o Corneas are obtained from the eyes of cattle and mounted in a holder.
e The test substance is applied to the epithelial surface of the cornea.
o After exposure, the substance is washed off, and the cornea is incubated.

o Corneal opacity and permeability to a fluorescent dye are measured. These measurements
are used to calculate an in vitro irritation score, which predicts the in vivo eye irritation
potential.

Personal Protective Equipment (PPE) and Safe
Handling

Based on the identified hazards, the following personal protective equipment and handling
procedures are mandatory when working with (Bromomethyl)cyclopentane.

Caption: Recommended PPE and Safe Handling Workflow.

Hazard Mitigation and Emergency Response

The following diagram illustrates the logical relationships between the hazards of
(Bromomethyl)cyclopentane and the necessary mitigation and emergency response
measures.
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Caption: Hazard Mitigation and Emergency Response Flow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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